Cas no 1355189-80-8 (6-(diethylamino)-2-methylpyridine-3-carbaldehyde)

6-(Diethylamino)-2-methylpyridine-3-carbaldehyde is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmaceuticals, agrochemicals, and dyes. The compound features a reactive aldehyde group at the 3-position and a diethylamino substituent at the 6-position, enhancing its utility in condensation and nucleophilic addition reactions. Its pyridine core contributes to stability and electronic modulation, making it suitable for applications requiring fine-tuned reactivity. The methyl group at the 2-position further influences steric and electronic properties, allowing for selective functionalization. This compound is commonly employed in the synthesis of heterocyclic frameworks and as a building block for advanced molecular architectures.
6-(diethylamino)-2-methylpyridine-3-carbaldehyde structure
1355189-80-8 structure
Product Name:6-(diethylamino)-2-methylpyridine-3-carbaldehyde
CAS No:1355189-80-8
MF:C11H16N2O
MW:192.257542610168
CID:5265062
Update Time:2025-10-23

6-(diethylamino)-2-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Diethylamino-2-methyl-pyridine-3-carbaldehyde
    • 3-Pyridinecarboxaldehyde, 6-(diethylamino)-2-methyl-
    • 6-(diethylamino)-2-methylpyridine-3-carbaldehyde
    • Inchi: 1S/C11H16N2O/c1-4-13(5-2)11-7-6-10(8-14)9(3)12-11/h6-8H,4-5H2,1-3H3
    • InChI Key: MADMBFZFACAQHY-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(N(CC)CC)=CC=C1C=O

6-(diethylamino)-2-methylpyridine-3-carbaldehyde Pricemore >>

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Additional information on 6-(diethylamino)-2-methylpyridine-3-carbaldehyde

Comprehensive Overview of 6-(diethylamino)-2-methylpyridine-3-carbaldehyde (CAS No. 1355189-80-8)

6-(diethylamino)-2-methylpyridine-3-carbaldehyde (CAS No. 1355189-80-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and aldehyde functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its diethylamino and methyl substituents enhance its reactivity, making it a valuable building block for researchers exploring novel drug candidates or advanced materials.

In recent years, the demand for pyridine derivatives like 6-(diethylamino)-2-methylpyridine-3-carbaldehyde has surged due to their applications in drug discovery and catalysis. Scientists are particularly interested in its potential role in designing small-molecule inhibitors for targeted therapies, a hot topic in oncology and neurodegenerative disease research. Additionally, its aldehyde group offers a reactive site for further functionalization, aligning with the growing trend of click chemistry and bioconjugation techniques.

The compound's CAS No. 1355189-80-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Researchers often inquire about its synthetic routes, purification methods, and stability under various conditions, highlighting the need for detailed technical data. Its compatibility with green chemistry principles is another area of interest, as industries strive to reduce environmental impact while maintaining efficiency.

From a commercial perspective, 6-(diethylamino)-2-methylpyridine-3-carbaldehyde is often discussed in the context of custom synthesis and scalability. Companies specializing in fine chemicals and contract research frequently list this compound in their portfolios, catering to clients in the pharmaceutical and biotechnology sectors. Its role in metal-organic frameworks (MOFs) and luminescent materials further expands its utility, addressing emerging needs in energy storage and sensor technologies.

In summary, 6-(diethylamino)-2-methylpyridine-3-carbaldehyde (CAS No. 1355189-80-8) exemplifies the intersection of chemical innovation and practical applications. Its multifaceted properties continue to inspire research across disciplines, making it a compound of enduring significance in modern science.

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